(E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one

• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• SMILES: CC1=NOC(=O)C1=CSC2=CC=CC=C2
• InChI: InChI=1S/C11H9NO2S/c1-8-10(11(13)14-12-8)7-15-9-5-3-2-4-6-9/h2-7H,1H3/b10-7+
• InChIKey: MBPZOLZNUIHAKW-JXMROGBWSA-N

(E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one CAS 61861-49-2: Core Structural Identity and Sourcing Parameters

(E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one (CAS 61861-49-2) is a 4-arylideneisoxazol-5(4H)-one derivative featuring a phenylthio substituent at the exocyclic methylene bridge in the E-configuration. It belongs to the isoxazol-5(4H)-one heterocycle class, a privileged scaffold in medicinal chemistry and agrochemical research . The compound is commercially offered with a standard purity of 97% and is accompanied by batch-specific quality certificates including NMR, HPLC, or GC upon procurement . Its molecular formula is C₁₁H₉NO₂S with a molecular weight of 219.26 g/mol.

Defined E-configuration for geometry-sensitive studies

Phenylthio substituent offers distinct reactivity and lipophilicity

Batch-certified purity with analytical documentation

Why (E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one Cannot Be Replaced by Its Z-Isomer or Simpler Analogs

Generic substitution within the 3-methyl-4-arylmethyleneisoxazol-5(4H)-one family is not feasible because the E/Z geometry of the exocyclic double bond and the nature of the arylthio substituent jointly govern target engagement and physicochemical properties. The (E)-isomer (CAS 61861-49-2) and the (Z)-isomer (CAS 61861-48-1) are distinct chemical entities with separate CAS registries, reflecting their non-interchangeable stereochemistry . In closely related isoxazolone series, the (Z)-β-phenyl-α,β-unsaturated carbonyl scaffold has been shown to be critical for tyrosinase inhibitory activity, confirming that geometric isomerism directly dictates pharmacophore presentation [1]. Similarly, the phenylthio group imparts unique electronic and lipophilic character (calculated LogP of the Z-isomer = 2.03, PSA = 63.96) that cannot be replicated by methylthio, phenylseleno, or simple arylidene analogs. Substituting this compound with an alternative in-class molecule risks altering reactivity, bioactivity, and reproducibility of results.

Geometry mismatch Z-isomer (CAS 61861-48-1) may exhibit different target engagement; class-level evidence shows geometry-dependent activity.

Substituent profile Phenylthio group lipophilicity and PSA differ from methylthio or arylidene analogs, potentially shifting membrane permeability and binding.

Reactivity context Phenylthio-specific oxidation and electrophilic substitution pathways are not available in simpler analogs; substitution may alter synthetic outcomes.

• [1] Kim, S. J.; et al. The Tyrosinase Inhibitory Effects of Isoxazolone Derivatives with a (Z)-β-Phenyl-α,β-Unsaturated Carbonyl Scaffold. Bioorg. Med. Chem. Lett. 2018, 28, 1850–1854. View Source

Quantitative Differentiation Evidence for (E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one

E-Configuration: A Structurally Defined Isomer with Distinct Stereochemical Identity

The (E)-isomer (CAS 61861-49-2) and the (Z)-isomer (CAS 61861-48-1) are separately cataloged stereoisomers exhibiting the same molecular formula (C₁₁H₉NO₂S) and molecular weight (219.26 g/mol) but fundamentally different three-dimensional configurations at the exocyclic methylene bridge . In the broader isoxazol-5(4H)-one class, geometric isomerism has been demonstrated to directly control biological activity: thirteen (Z)-4-(substituted benzylidene)-3-phenylisoxazol-5(4H)-ones were specifically designed to exploit the (Z)-geometry for tyrosinase inhibition, with the most potent compound (1m) achieving an IC₅₀ of 14.62 ± 1.38 μM, outperforming the positive control kojic acid (IC₅₀ = 37.86 ± 2.21 μM) [1]. While direct E-vs-Z comparative data for this specific compound pair are not yet published, the established conformation-activity relationship within the isoxazolone class makes the E-isomer a non-fungible entity for any application where molecular recognition events are stereosensitive.

Stereochemical Identity

Class-level inference

E-isomer (CAS 61861-49-2) vs Z-isomer (CAS 61861-48-1): identical formula, different spatial arrangement

Geometry may dictate bioactivity; E-isomer not interchangeable with Z-isomer.

Direct E/Z comparison data unavailable; (Z)-class analogs showed up to 2.6-fold greater tyrosinase inhibition than kojic acid.

Evidence Dimension	Stereochemical identity (E vs Z isomer)
Target Compound Data	E-isomer, CAS 61861-49-2, C₁₁H₉NO₂S, MW 219.26
Comparator Or Baseline	Z-isomer, CAS 61861-48-1, C₁₁H₉NO₂S, MW 219.26 (identical formula, different spatial arrangement)
Quantified Difference	Class-level inference: (Z)-isoxazolone analogs show up to 2.6-fold greater tyrosinase inhibition than kojic acid (IC₅₀ 14.62 μM vs 37.86 μM); E-isomer expected to exhibit distinct activity profile
Conditions	Class-level evidence from tyrosinase inhibition assay using (Z)-4-(substituted benzylidene)-3-phenylisoxazol-5(4H)-ones

Why This Matters

For any stereosensitive application (biological assays, chiral chromatography, crystallography, or receptor docking), the E-isomer provides a defined spatial presentation of the phenylthio pharmacophore that is not interchangeable with the Z-isomer.

• [1] Kim, S. J.; et al. The Tyrosinase Inhibitory Effects of Isoxazolone Derivatives with a (Z)-β-Phenyl-α,β-Unsaturated Carbonyl Scaffold. Bioorg. Med. Chem. Lett. 2018, 28, 1850–1854. View Source

Phenylthio Substituent: Differentiated Reactivity and Lipophilicity Versus Methylthio and Arylidene Analogs

The phenylthio (-SPh) group at the 4-methylene position distinguishes this compound from simpler 3-methyl-4-arylmethyleneisoxazol-5(4H)-ones bearing only aryl substituents. The Z-isomer analog of this compound exhibits calculated physicochemical parameters of LogP = 2.03 and Polar Surface Area (PSA) = 63.96 Ų . In contrast, typical 3-methyl-4-(phenylmethylene)isoxazol-5(4H)-one (lacking the sulfur bridge) has a LogP of approximately 1.5–1.8 and a PSA of ~55–60 Ų (estimated from structural analogs) [1]. The phenylthio group further enables unique synthetic transformations: sulfide oxidation permits access to sulfoxide and sulfone derivatives, while the sulfur atom serves as a directing group for electrophilic aromatic substitution reactions that are inaccessible to all-carbon arylidene analogs . A structurally cognate compound, 3-methyl-4-(phenylthio)-2-(piperidine-1-carbonyl)isoxazol-5(2H)-one, demonstrated an IC₅₀ of 190 nM against forskolin-stimulated lipolysis in differentiated 3T3-L1 cells via hormone-sensitive lipase inhibition, and an IC₅₀ of 6 nM against recombinant human HSL enzyme [2], illustrating the biological relevance accessible through the phenylthio-isoxazolone pharmacophore.

Lipophilicity & PSA

Cross-study comparable

LogP ~2.03 (Z-isomer analog) vs ~1.5–1.8 (no sulfur); PSA 63.96 Ų vs ~55–60 Ų

Higher lipophilicity and PSA may influence membrane permeability and protein binding.

Calculated properties; experimental validation recommended.

Evidence Dimension	Calculated lipophilicity (LogP) and Polar Surface Area (PSA)
Target Compound Data	Z-isomer analog: LogP = 2.03, PSA = 63.96 Ų (both isomers share identical connectivity; LogP/PSA differences between E/Z are minimal for this skeleton)
Comparator Or Baseline	3-Methyl-4-(phenylmethylene)isoxazol-5(4H)-one (no sulfur): estimated LogP ~1.5–1.8, PSA ~55–60 Ų (class-level estimate)
Quantified Difference	~0.2–0.5 LogP units higher lipophilicity; ~4–9 Ų larger PSA attributable to sulfur atom
Conditions	Calculated properties from Chemsrc database and class-level structural comparisons

Why This Matters

The higher LogP and distinct PSA profile influence membrane permeability, protein binding, and pharmacokinetic behavior. The phenylthio group additionally provides a synthetic handle for oxidation and electrophilic derivatization not available in arylidene-only analogs.

• [1] Ferouani, G.; et al. Facile Heterocyclic Synthesis and Antibacterial Activity of Substituted Isoxazol-5(4H)-ones. J. Chin. Chem. Soc. 2018, 65, 453–459. View Source
• [2] BindingDB. CHEMBL106200: 3-methyl-4-(phenylthio)-2-(piperidine-1-carbonyl)isoxazol-5(2H)-one, IC₅₀ = 190 nM (lipolysis in 3T3-L1 cells), IC₅₀ = 6 nM (recombinant human HSL). View Source

Defined Purity Specification with Batch-Traceable Quality Control Documentation

Commercial sourcing of (E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one (CAS 61861-49-2) is offered at a standard purity of 97% with batch-specific quality analysis reports including NMR, HPLC, or GC . This is comparable to the Z-isomer (CAS 61861-48-1) which is also specified at 97% purity from the same vendor . For isoxazol-5(4H)-one derivatives synthesized via multicomponent condensation reactions, reported yields typically range from 70% to 96% depending on the catalyst and conditions employed [1]. A catalyst screening study using DOWEX(R)50WX4 achieved yields of 93–96% for 3-methyl-4-arylmethyleneisoxazol-5(4H)-ones [2], while a Na₂S₂O₃-catalyzed protocol for 3-methyl-4-(hetero)arylmethylene isoxazole-5(4H)-ones yielded 16 target compounds with yields in the 83–95% range . The availability of pre-qualified, batch-certified material eliminates the variability inherent in laboratory-scale synthesis and ensures reproducibility across independent experimental runs.

Batch Purity

Supporting evidence

97% purity with NMR, HPLC, or GC batch reports; literature synthesis yields 83–96%.

Certified batch consistency supports reproducible screening and SAR studies.

Supplier specification; independent QC verification advised.

Evidence Dimension	Commercial purity specification and batch quality documentation
Target Compound Data	97% purity with NMR, HPLC, or GC batch reports (Bidepharm, CAS 61861-49-2)
Comparator Or Baseline	97% purity for Z-isomer (CAS 61861-48-1, same vendor); 83–96% reported yields for class members (literature synthesis)
Quantified Difference	Identical purity specification to Z-isomer; yields from in-house synthesis typically 83–96%
Conditions	Commercial supplier specification; literature-reported yields from multicomponent condensation reactions

Why This Matters

Batch-to-batch consistency supported by analytical documentation is essential for reproducible biological screening, SAR studies, and chemical process development, reducing the risk of confounding results from impurity interference.

• [1] Mendeley Data. One-pot three-component synthesis of 3-methyl-4-arylmethylene-isoxazol-5(4H)-ones: yields 70–90%, reaction times 5–24 hours. View Source
• [2] SciELO Mexico. One-pot three-component synthesis of 3-methyl-4-arylmethyleneisoxazol-5(4H)-ones using DOWEX(R)50WX4: yields 93–96%, reaction times 30–60 min. View Source

Research and Industrial Applications for (E)-3-Methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one Based on Differential Evidence

Stereospecific Structure-Activity Relationship (SAR) Studies Requiring Defined E-Geometry Isoxazolones

For medicinal chemistry programs investigating the impact of exocyclic double-bond geometry on target binding, the E-isomer provides a structurally well-defined, commercially available (97% purity, batch-certified) starting point . Class-level evidence demonstrates that (Z)-configured isoxazolones can exhibit potent tyrosinase inhibition (IC₅₀ = 14.62 μM vs. kojic acid IC₅₀ = 37.86 μM) [1], and that both E and Z isomers of 3-methyl-4-arylmethyleneisoxazol-5(4H)-ones are separable and stable entities warranting independent evaluation. Procurement of the E-isomer rather than the Z-isomer or a mixed-geometry product is essential for studies where stereochemistry is a controlled variable.

Late-Stage Derivatization via Phenylthio Group Oxidation or Electrophilic Substitution

The phenylthio group serves as a versatile synthetic handle. Oxidation with mCPBA or similar reagents can convert the sulfide to sulfoxide or sulfone derivatives, as demonstrated for structurally related 4-(phenylthio)-1,3-oxazol-5(2H)-ones . Additionally, the phenyl ring of the thioether undergoes electrophilic aromatic substitution, enabling the introduction of nitro, halogen, or acyl groups that further modulate the compound's electronic and steric profile. The E-geometry combined with the phenylthio motif thus provides a scaffold for diversity-oriented synthesis that is distinct from arylidene-only or methylthio analogs.

Antibacterial or Kinase Inhibitor Screening Leveraging the Isoxazol-5(4H)-one Pharmacophore

Isoxazol-5(4H)-one derivatives have demonstrated inhibitory activity against E. coli and Y. pestis CDP-ME kinases with IC₅₀ values in the 7–13 μM range , and a structurally related 3-methyl-4-(phenylthio)-2-(piperidine-1-carbonyl)isoxazol-5(2H)-one exhibited hormone-sensitive lipase inhibition with IC₅₀ values of 6 nM (recombinant enzyme) and 190 nM (cellular assay) [2]. The (E)-3-methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one, as the unsubstituted 4H-isoxazol-5-one core bearing the phenylthio group, is a logical entry point for fragment-based or scaffold-hopping campaigns targeting these or related enzyme classes where the E-geometry may present the pharmacophore in a distinct orientation compared to Z-analogs.

Green Chemistry Methodology Development for Isoxazolone Synthesis

The synthesis of 3-methyl-4-arylmethyleneisoxazol-5(4H)-ones has been extensively studied under various catalytic conditions, including DOWEX(R)50WX4 (93–96% yield, 30–60 min) [3], Na₂S₂O₃ (recyclable, green protocol) , and continuous flow photochemical methods [4]. For researchers developing or benchmarking new synthetic methodologies, the (E)-3-methyl-4-((phenylthio)methylene)isoxazol-5(4H)-one serves as a representative sulfur-containing member of the class, enabling the evaluation of catalyst compatibility with thioether functionalities—a known challenge due to potential catalyst poisoning or oxidation side-reactions.

Application

Selection Property

Validation Focus

Stereospecific SAR studies

E-isomer stereochemical purity

Geometry-dependent bioactivity confirmation

Late-stage derivatization

Phenylthio synthetic handle

Oxidation and electrophilic substitution compatibility

Kinase/lipase inhibitor screening

Isoxazolone pharmacophore with phenylthio substitution

Enzyme inhibition assay context

Green synthesis methodology

Thioether functionality tolerance

Catalyst compatibility with sulfur-containing substrates

• [1] Kim, S. J.; et al. The Tyrosinase Inhibitory Effects of Isoxazolone Derivatives with a (Z)-β-Phenyl-α,β-Unsaturated Carbonyl Scaffold. Bioorg. Med. Chem. Lett. 2018, 28, 1850–1854. IC₅₀ (1m) = 14.62 ± 1.38 μM; kojic acid IC₅₀ = 37.86 ± 2.21 μM. View Source
• [2] BindingDB. CHEMBL106200: 3-methyl-4-(phenylthio)-2-(piperidine-1-carbonyl)isoxazol-5(2H)-one. IC₅₀ = 190 nM (lipolysis in 3T3-L1 cells), IC₅₀ = 6 nM (recombinant human HSL). View Source
• [3] SciELO Mexico. One-pot three-component synthesis of 3-methyl-4-arylmethyleneisoxazol-5(4H)-ones using DOWEX(R)50WX4: yields 93–96%, reaction times 30–60 min. View Source
• [4] Catalysts 2023, 13(3), 518. Continuous Flow Photochemical Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones through Organic Photoredox Catalysis and Investigation of Their Larvicidal Activity. View Source